Cas no 83794-86-9 ((3-sulfanylphenyl)methanol)

(3-sulfanylphenyl)methanol structure
(3-sulfanylphenyl)methanol structure
Product Name:(3-sulfanylphenyl)methanol
CAS No:83794-86-9
MF:C7H8OS
MW:140.202820777893
MDL:MFCD08437610
CID:709318
PubChem ID:12813879
Update Time:2025-04-19

(3-sulfanylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,3-mercapto-
    • (3-sulfanylphenyl)methanol
    • 3-Mercaptobenzylalcohol
    • (3-mercapto-phenyl)-methanol
    • (3-sulfanylphenyl)methan-1-ol
    • 3-hydroxymethylthiophenol
    • 3-mercaptobenzenemethanol
    • Benzenemethanol,3-mercapto
    • 2,2-THIOBIS(4,6-DICHLOROPHENOL)DISODIUMSALT
    • (3-mercaptophenyl)methanol
    • 83794-86-9
    • Benzenemethanol, 3-mercapto-
    • IIPCTBAMTPCGJK-UHFFFAOYSA-N
    • AKOS006290617
    • SCHEMBL1424380
    • DTXSID10510529
    • EN300-215195
    • 3-Mercaptobenzyl alcohol
    • m-(Hydroxymethyl)thiophenol
    • CS-0456100
    • MDL: MFCD08437610
    • Inchi: 1S/C7H8OS/c8-5-6-2-1-3-7(9)4-6/h1-4,8-9H,5H2
    • InChI Key: IIPCTBAMTPCGJK-UHFFFAOYSA-N
    • SMILES: SC1=CC=CC(CO)=C1

Computed Properties

  • Exact Mass: 140.03000
  • Monoisotopic Mass: 140.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 21.2Ų

Experimental Properties

  • PSA: 59.03000
  • LogP: 1.46760

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